
Introduction: The Strategic Value of a
Disubstituted Naphthalene

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Chloro-5-iodonaphthalene

CAS No.: 159334-77-7

Cat. No.: B599445

Get Quote

1-Chloro-5-iodonaphthalene is a halogenated aromatic compound built on a naphthalene

scaffold. Its significance in advanced organic synthesis stems not just from the naphthalene

core, a common motif in pharmaceuticals and materials, but from the specific nature and

placement of its halogen substituents. The presence of both chlorine and iodine on the same

aromatic ring offers a powerful tool for sequential, site-selective chemical modifications.

The differential reactivity of the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds,

especially in transition metal-catalyzed cross-coupling reactions, allows this molecule to serve

as a versatile and programmable building block. This guide will illuminate how 1-Chloro-5-
iodonaphthalene can be employed to construct complex, non-symmetrical molecular

architectures, a critical capability in the discovery of new therapeutic agents and functional

materials.

Physicochemical and Spectroscopic Profile
While extensive experimental data for this specific compound is not broadly published, we can

predict its key properties based on the well-understood characteristics of its parent structures,
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1-chloronaphthalene and 1-iodonaphthalene.[1][2] For any researcher synthesizing this

compound, the following predicted data serves as a benchmark for structural verification.

Property Value / Prediction Source / Justification

CAS Number 159334-77-7
Chemical Supplier

Databases[3][4]

Molecular Formula C₁₀H₆ClI Based on structure[3][4]

Molecular Weight 288.51 g/mol Calculated from formula[3][4]

Appearance

Predicted to be a colorless to

light yellow oil or low-melting

solid

Based on related

halonaphthalenes[1][2]

Solubility

Insoluble in water; soluble in

common organic solvents

(e.g., THF, DCM, Toluene)

Standard for nonpolar aromatic

compounds

Structural Diagram
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1-Chloronaphthalene
(Starting Material)

Iodination
(NIS, TFA, DCM, 0°C to RT)

1.0 eq Aqueous Work-up
(Na2S2O3, NaHCO3, Brine)

TLC Monitoring Crude Product
(Isomeric Mixture)

Column Chromatography
(Silica Gel, Hexanes)

Pure 1-Chloro-5-iodonaphthaleneIsolated Isomer

1-Chloro-5-iodonaphthalene

Suzuki Coupling
(Ar-B(OH)2, Pd(PPh3)4, K2CO3)

Selective C-I Activation

Intermediate:
1-Chloro-5-arylnaphthalene

Buchwald-Hartwig Amination
(R2NH, Pd2(dba)3/XPhos, NaOtBu)

C-Cl Activation

Final Product:
1-(Dialkylamino)-5-arylnaphthalene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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